Cas no 2219407-89-1 (rac-(1R,2S,4S)-7-oxabicyclo2.2.1heptane-2-sulfonyl fluoride)

• Product Name: rac-(1R,2S,4S)-7-oxabicyclo2.2.1heptane-2-sulfonyl fluoride
• CAS No: 2219407-89-1
• MF: C₆H₉FO₃S
• MW: 180.197264432907
• CID: 5465971
• PubChem ID: 137952272
• Update Time: 2023-11-25

rac-(1R,2S,4S)-7-oxabicyclo2.2.1heptane-2-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (1R,2S,4S)-7-Oxabicyclo[2.2.1]heptane-2-sulfonyl fluoride
• RAC-(1R,2S,4S)-7-OXABICYCLO[2.2.1]HEPTANE-2-SULFONYL FLUORIDE
• AT20714
• rel-(1R,2S,4S)-7-Oxabicyclo[2.2.1]heptane-2-sulfonyl fluoride
• rel-(1R,2S,4S)-7-Oxabicyclo[2.2.1]heptane-2-sulfonylfluoride
• rac-(1R,2S,4S)-7-oxabicyclo[2.2.1]heptane-2-sulfonyl fluoride, exo
• rac-(1R,2S,4S)-7-oxabicyclo2.2.1heptane-2-sulfonyl fluoride

• Inchi： 1S/C6H9FO3S/c7-11(8,9)6-3-4-1-2-5(6)10-4/h4-6H,1-3H2/t4-,5+,6-/m0/s1
• InChI Key： IZEWVMLWIPUQNA-JKUQZMGJSA-N
• SMILES： S([C@H]1C[C@@H]2CC[C@H]1O2)(=O)(=O)F

Computed Properties

• Exact Mass: 180.02564348 g/mol
• Monoisotopic Mass: 180.02564348 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 51.8
• Molecular Weight: 180.20